Cas no 14088-96-1 (1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one)
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromophenyl)imidazolidin-2-one
- 1-(3-bromophenyl)-2-Imidazolidinone
- 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one
- 2-Imidazolidinone,1-(3-bromophenyl)-
- 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one, 1-Bromo-3-(2-oxoimidazolidin-1-yl)benzene
- EN300-7357316
- A885719
- AC4161
- FT-0680873
- SY022750
- MFCD08443974
- 14088-96-1
- DTXSID20594734
- YWUYVOVMNCGEQZ-UHFFFAOYSA-N
- AKOS005072067
- CS-0149703
- Z1269140071
- J-503110
- 2-Imidazolidinone, 1-(3-bromophenyl)-
- CA-0804
- SCHEMBL1787047
- DA-31238
-
- MDL: MFCD08443974
- Inchi: 1S/C9H9BrN2O/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-3,6H,4-5H2,(H,11,13)
- InChI Key: YWUYVOVMNCGEQZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N1C(NCC1)=O
Computed Properties
- Exact Mass: 239.99000
- Monoisotopic Mass: 239.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.579
- Melting Point: 132-135°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.611
- PSA: 32.34000
- LogP: 2.37250
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046506-1g |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | >95% | 1g |
2925.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046506-5g |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | >95% | 5g |
6437.0CNY | 2021-07-05 | |
| Alichem | A069005244-5g |
1-(3-Bromophenyl)imidazolidin-2-one |
14088-96-1 | 95% | 5g |
391.40 USD | 2021-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046506-500mg |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | >95% | 500mg |
1901.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IF762-200mg |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | 98% | 200mg |
306.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IF762-1g |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | 98% | 1g |
1066.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IF762-50mg |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | 98% | 50mg |
135.0CNY | 2021-07-13 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB01501-0.25g |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | 97% | 0.25g |
343.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB01501-1g |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | 97% | 1g |
833.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB01501-5g |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one |
14088-96-1 | 97% | 5g |
2900.00 | 2021-07-09 |
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 14088-96-1): An Overview
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 14088-96-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromophenylimidazolidinone, is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.
Chemical Properties
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one is a white crystalline solid with a molecular formula of C9H10BrN2O and a molecular weight of 234.09 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, but has limited solubility in water. Its melting point is reported to be around 155-157°C. The presence of the bromine atom and the imidazolidinone ring system imparts unique chemical and physical properties to the molecule, making it an interesting target for various applications in chemical and biological research.
Synthesis Methods
The synthesis of 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromobenzaldehyde with urea in the presence of a suitable catalyst, followed by reduction to form the tetrahydroimidazolone ring. Another approach involves the cyclization of 3-bromobenzylamine with an appropriate carbonyl compound under acidic conditions. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further studies.
Biological Activities
1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one has been investigated for its potential biological activities, particularly in the context of pharmacological applications. Recent studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Bromophenylimidazolidinone effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to possess potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV).
Clinical Applications and Research Developments
The potential clinical applications of 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one are currently being explored in various preclinical studies. Ongoing research aims to evaluate its efficacy and safety as a therapeutic agent for inflammatory diseases and viral infections. Preliminary data from animal models have shown promising results, with the compound demonstrating significant therapeutic benefits without major side effects. These findings have paved the way for further clinical trials to assess its potential as a novel drug candidate.
Mechanisms of Action
The biological activities of Bromophenylimidazolidinone are attributed to its ability to modulate key signaling pathways involved in inflammation and viral replication. Studies have shown that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. Additionally, it has been found to interfere with viral replication by targeting specific viral enzymes or host cell factors essential for viral propagation.
Safety and Toxicity Profiles
The safety profile of 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one is an important consideration for its potential therapeutic use. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.
Conclusion
In summary, 1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 14088-96-1) is a promising compound with diverse biological activities that warrant further exploration in both basic research and clinical settings. Its anti-inflammatory and antiviral properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and viral infections. Continued research efforts will likely uncover additional applications and optimize its use in medical practice.
14088-96-1 (1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one) Related Products
- 3363-68-6(2-Imidazolidinone, 1-methyl-3-phenyl-)
- 1848-69-7(1-Phenylimidazolidin-2-one)
- 6277-05-0(N1,n4-bis(4-bromophenyl)piperazine-1,4-dicarboxamide)
- 89518-99-0(1-(4-aminophenyl)imidazolidin-2-one)
- 6266-79-1(1-Piperazinecarboxamide,N-(4-bromophenyl)-4-methyl-)
- 6623-72-9(N-(4-bromophenyl)-4-[2-[(4-bromophenyl)carbamoylamino]ethyl]piperazine-1-carboxamide)
- 25434-09-7(1-(4-bromophenyl)-3,3-diethylurea)
- 728-24-5(1,3-diphenylimidazolidin-2-one)
- 95182-37-9(1-(4-aminophenyl)-3-methylimidazolidin-2-one)
- 530081-14-2(1-(4-Bromophenyl)imidazolidin-2-one)